Cas no 286455-85-4 (1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 286455-85-4
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• MDL: MFCD01892449
• CID: 248636
• PubChem ID: 2882640
• Update Time: 2025-04-19

1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• (2S)-1-(4-tert-butylphenyl)sulfonylpyrrolidine-2-carboxylic acid
• (2S)-1-{[4-(tert-butyl)phenyl]sulfonyl}pyrrolidine-2-carboxylic acid
• 1-([4-(Tert-Butyl)Phenyl]Sulfonyl)Proline
• AC1LDW7P
• AG-E-92196
• CTK4G1824
• N-(4-tert-butylphenylsulfonyl)-L-proline
• S-(N-(p-tert-butyl)benzenesulfonyl)proline
• SBB002957
• ST055876
• SureCN3721120
• 1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• HY-W028917
• CS-0072941
• ((4-(tert-butyl)phenyl)sulfonyl)proline
• AKOS010371810
• (S)-1-((4-(tert-Butyl)phenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• 286455-85-4
• DTTKDYYHVNHFSJ-ZDUSSCGKSA-N
• (4-t-butylphenyl)sulfonylproline
• SCHEMBL3721120
• STR05206
• DTXSID10350260
• (2S)-1-(4-TERT-BUTYLBENZENESULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• L-Proline, 1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-

• MDL： MFCD01892449
• Inchi： 1S/C15H21NO4S/c1-15(2,3)11-6-8-12(9-7-11)21(19,20)16-10-4-5-13(16)14(17)18/h6-9,13H,4-5,10H2,1-3H3,(H,17,18)/t13-/m0/s1
• InChI Key： DTTKDYYHVNHFSJ-ZDUSSCGKSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N1CCC[C@H]1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 311.11923
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Melting Point: 158-160 °C(lit.)
• PSA: 74.68

1-(4-tert-butylbenzenesulfonyl)pyrrolidine-2-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38